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Compound of Interest

Compound Name: CEP-37440
CAS No.: 1609103-92-5
Cat. No.: B8055494
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal protocols for the potent, orally
active dual FAK/ALK inhibitor, CEP-37440. Adherence to these guidelines is critical to ensure
personal safety and maintain a secure laboratory environment.

l. Personal Protective Equipment (PPE) and Safety
Precautions

Given that CEP-37440 is a potent kinase inhibitor, appropriate personal protective equipment
must be worn at all times to prevent exposure through inhalation, ingestion, or skin contact.
The following table summarizes the required PPE and safety measures.
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Equipment/Procedure

Specification

Purpose

Eye Protection

Safety glasses with side-

shields or goggles

Protects eyes from splashes or
dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact.

Body Protection

Laboratory coat

Protects skin and clothing from

contamination.

Respiratory Protection

Not required under normal

handling conditions

Use a NIOSH-approved
respirator if ventilation is
inadequate or if handling large

quantities.

Ventilation

Work in a well-ventilated area

or a fume hood

Minimizes inhalation exposure.

Hygiene

Do not eat, drink, or smoke in
the laboratory. Wash hands
thoroughly after handling.

Prevents accidental ingestion.

Il. Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of CEP-37440 and

ensuring a safe laboratory environment.

Procedure Guideline Rationale
Handling Avoid raising dust. Minimizes inhalation risk.
Store at -20°C for long-term . _
Storage N Ensures compound integrity.
stability.
N Stable for at least 2 years Guarantees experimental
Stability

when stored at -20°C.

reproducibility.

lll. Disposal Plan
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Contaminated waste and excess CEP-37440 must be disposed of in accordance with
institutional and local regulations for hazardous chemical waste.

Waste Type Disposal Method
Solid Waste (unused compound, contaminated Collect in a designated, sealed, and labeled
consumables) hazardous waste container.

Collect in a designated, sealed, and labeled
Liquid Waste (solutions of CEP-37440) hazardous waste container. Do not pour down

the drain.

Experimental Protocols and Data

CEP-37440 is a dual inhibitor of Focal Adhesion Kinase (FAK) and Anaplastic Lymphoma
Kinase (ALK), with ICso values of 2.3 nM and 3.5 nM, respectively[1]. It functions by blocking
the autophosphorylation kinase activity of FAK1 at Tyr 397[1].

A. In Vitro Experimental Protocols

1. Cell Proliferation Assay:
o Objective: To assess the effect of CEP-37440 on the proliferation of cancer cell lines.
o Methodology:

o Seed inflammatory breast cancer (IBC) cells in 96-well plates.

o Treat cells with varying concentrations of CEP-37440 (e.g., 0-3000 nM) for a specified
duration (e.g., 0-192 hours)[1].

o Assess cell proliferation using a standard method such as the MTS assay.

o Key Finding: CEP-37440 decreases the proliferation of IBC cells in a dose-dependent
manner[1].

2. Western Blot for Phospho-FAKZ1:
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e Objective: To determine the effect of CEP-37440 on the phosphorylation of FAK1.

o Methodology:

o Treat IBC cell lines (e.g., FC-IBC02, SUM 190, KPL4) with CEP-37440 (e.g., 1000 nM) for

various time points (e.g., 0-120 hours)[1].

o Lyse the cells and separate proteins by SDS-PAGE.

o Transfer proteins to a membrane and probe with antibodies against total FAK1 and

phospho-FAK1 (Tyr 397).

o Key Finding: CEP-37440 decreases the level of phospho-FAK1 (Tyr 397) over time.

B. In Vivo Experimental Protocol

1. Tumor Growth Inhibition in Xenograft Models:

e Objective: To evaluate the in vivo efficacy of CEP-37440 in inhibiting tumor growth.

» Methodology:

o Implant human breast cancer cells (e.g., Sup-M2) into immunodeficient mice.

o Once tumors are established, administer CEP-37440 orally at various dosages (e.g., 3,

10, 30, 55 mg/kg) either once or twice daily.

o Monitor tumor volume over the course of the treatment.

» Key Finding: CEP-37440 inhibits tumor growth in a dose-dependent manner.

lubil I lati

Solvent Solubility
DMSO >9.25 mg/mL
Ethanol >11.37 mg/mL
Insoluble H20
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In Vivo Formulation (Example):
» Prepare a stock solution of CEP-37440 in DMSO.
¢ For a final solution, mix 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

¢ The resulting solution should be clear with a solubility of > 2.5 mg/mL.
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Caption: CEP-37440 inhibits FAK and ALK signaling pathways.
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Experimental Workflow for In Vitro Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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